Cas no 1368342-07-7 (2-[1-(Trifluoromethyl)cyclopropyl]acetic acid)

• Product Name: 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid
• CAS No: 1368342-07-7
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• MDL: MFCD22067804
• CID: 4593996
• PubChem ID: 82413502
• Update Time: 2025-05-19

2-[1-(Trifluoromethyl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(trifluoromethyl)cyclopropyl]acetic acid
• Cyclopropaneacetic acid, 1-(trifluoromethyl)-
• 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid

• MDL： MFCD22067804
• Inchi： 1S/C6H7F3O2/c7-6(8,9)5(1-2-5)3-4(10)11/h1-3H2,(H,10,11)
• InChI Key： JWVHOPCZDUVEAV-UHFFFAOYSA-N
• SMILES： FC(C1(CC(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 168.03981395 g/mol
• Monoisotopic Mass: 168.03981395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 168.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid

Research Brief on 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid (CAS: 1368342-07-7)

2-[1-(Trifluoromethyl)cyclopropyl]acetic acid (CAS: 1368342-07-7) is a fluorinated cyclopropane derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethylcyclopropyl moiety, serves as a valuable building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in targeting metabolic disorders, inflammatory diseases, and certain types of cancer, making it a compound of high interest for pharmaceutical research.

One of the key attributes of 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid is its unique structural features, which contribute to its enhanced metabolic stability and bioavailability. The trifluoromethyl group, in particular, is known to improve the lipophilicity and binding affinity of drug candidates, thereby increasing their therapeutic efficacy. Recent synthetic methodologies have focused on optimizing the production of this compound, with an emphasis on scalable and cost-effective processes that maintain high purity and yield.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the application of 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The study demonstrated that derivatives of this compound exhibited potent activity against specific GPCRs implicated in metabolic diseases, with improved pharmacokinetic profiles compared to existing therapeutics. These findings underscore the compound's potential as a versatile scaffold for drug development.

Another area of active research involves the use of 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid in the design of covalent inhibitors. A 2023 study in ACS Chemical Biology reported the successful incorporation of this compound into irreversible inhibitors targeting cysteine proteases, which play a critical role in inflammatory and autoimmune disorders. The study highlighted the compound's ability to form stable covalent adducts with the target enzymes, leading to prolonged inhibition and reduced dosing frequency in preclinical models.

Beyond its applications in drug discovery, 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid has also been investigated for its role in agrochemical research. Its structural motif has been leveraged to develop novel herbicides and fungicides with improved environmental profiles. Recent patents filed by major agrochemical companies indicate a growing interest in this compound for sustainable crop protection solutions.

In conclusion, 2-[1-(Trifluoromethyl)cyclopropyl]acetic acid (CAS: 1368342-07-7) represents a promising compound with diverse applications in medicinal chemistry, drug discovery, and agrochemical research. Its unique structural features and demonstrated bioactivity make it a valuable tool for the development of next-generation therapeutics and agrochemicals. Ongoing research is expected to further elucidate its potential and expand its utility in addressing unmet medical and agricultural needs.